An efficient synthesis of dihydro- and tetrahydropyrans viaoxonium–ene cyclization reaction†

Organic & Biomolecular Chemistry Pub Date: 2011-03-22 DOI: 10.1039/C1OB00033K

Abstract

An efficient method has been developed for the synthesis of 2,3-dihydropyrans and 4-methylenetetrahydropyrans from aldehydes and substituted homoallyl alcohols in benzene mediated by boron trifluoride etherate in good yields. The reaction proceeds viaoxonium–ene reaction.

Graphical abstract: An efficient synthesis of dihydro- and tetrahydropyrans viaoxonium–ene cyclization reaction
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